Cas no 128080-94-4 (Methanone, (4-bromophenyl)(2-ethyl-4,5-dimethyl-2H-thiopyran-2-yl)-)

• Product Name: Methanone, (4-bromophenyl)(2-ethyl-4,5-dimethyl-2H-thiopyran-2-yl)-
• CAS No: 128080-94-4
• MF: C₁₆H₁₇BrOS
• MW: 337.274582624435
• CID: 1222338
• Update Time: 2024-08-05

Methanone, (4-bromophenyl)(2-ethyl-4,5-dimethyl-2H-thiopyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromophenyl)(2-ethyl-4,5-dimethyl-2H-thiopyran-2-yl)-

• Inchi： 1S/C16H17BrOS/c1-4-16(9-11(2)12(3)10-19-16)15(18)13-5-7-14(17)8-6-13/h5-10H,4H2,1-3H3
• InChI Key： XIYAEOUKAMWRAD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1(CC)SC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 336.01841

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 441.8±45.0 °C(Predicted)
• PSA: 17.07